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Compound of Interest

Compound Name: Fluphenazine Enanthate

Cat. No.: B1673472

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Fluphenazine Enanthate, a potent antipsychotic agent. Adherence to
these procedural steps is critical to minimize exposure risk and ensure proper disposal.

Fluphenazine Enanthate is classified as a hazardous substance, harmful if swallowed, in
contact with skin, or inhaled.[1] It can also cause allergic skin reactions and may lead to allergy
or asthma-like symptoms if inhaled.[1] Therefore, strict adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is necessary to create a sufficient barrier
against exposure. This includes the use of gloves, gowns, and eye and face protection as
standard practice.[2][3]

Gloves: Double gloving is recommended when compounding, administering, and disposing of
hazardous drugs like Fluphenazine Enanthate.[3] Wear two pairs of powder-free, disposable
gloves, with one pair worn under the gown's cuff and the second pair over the cuff.[3] Gloves
should be changed regularly, at least every hour, or immediately if they are torn, punctured, or
known to be contaminated.[3][4] Nitrile or natural rubber gloves are recommended.[5]

Gowns: Protective gowns should be disposable, made of low-permeability fabric, have a solid
front, long sleeves, and tight-fitting cuffs.[3][4] Gowns should never be worn outside of the
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designated handling area to prevent the spread of contamination.[4]

Eye and Face Protection: Standard eyeglasses or safety glasses with side shields do not offer
adequate protection from splashes.[2][4] Chemical splash goggles are required.[5][6] For tasks
with a higher risk of splashing, a face shield should be worn in addition to goggles.[2][4][5][6]

Respiratory Protection: In situations where there is a risk of generating airborne particles or
aerosols, a fit-tested NIOSH-certified N95 or N100 respirator is strongly recommended.[2][5] All
respiratory protection should be used in accordance with a comprehensive respiratory
protection program.[2]

Operational Plan for Handling

A systematic workflow is crucial for safely handling Fluphenazine Enanthate from receipt to
disposal.

e Preparation:

[¢]

Designate a restricted area for handling, clearly marked with warning signs.[3]

[¢]

Ensure the work area, such as a chemical fume hood or biological safety cabinet, is clean
and properly ventilated.[5][7]

[¢]

Assemble all necessary materials and PPE before beginning any procedure.

o

Wash hands thoroughly before donning PPE.[3]

e Handling:

o Wear the full complement of recommended PPE.

o Avoid the formation of dust and aerosols.[8]

o Do not eat, drink, or apply cosmetics in the handling area.[3]

o Should accidental contact occur, immediately follow first aid procedures. For skin contact,
wash the affected area with plenty of soap and water for at least 15-20 minutes and
remove contaminated clothing.[5][6] For eye contact, flush with plenty of water for at least
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15-20 minutes, holding the eyelids open.[5][6] Seek immediate medical attention for any
exposure.[5][6][7]

o Decontamination and Cleaning:

[¢]

After handling, carefully remove the outer pair of gloves and dispose of them.

[e]

Wipe down all surfaces and equipment with an appropriate decontaminating solution.

o

Remove the remaining PPE in an order that minimizes cross-contamination (e.g., gown,
then inner gloves).

o

Wash hands thoroughly after removing all PPE.[3]

Disposal Plan

Proper disposal of Fluphenazine Enanthate and contaminated materials is critical to prevent
environmental contamination and accidental exposure.

o Waste Segregation: All disposable items that have come into contact with Fluphenazine
Enanthate, including gloves, gowns, and cleaning materials, should be considered
hazardous waste.

» Containment: Place all contaminated waste into clearly labeled, sealed, and leak-proof
containers.[7] For unused medicine, mix it with an unappealing substance like cat litter or
used coffee grounds before placing it in a sealed container.[9][10] Do not crush tablets or
capsules.[9]

» Disposal: Dispose of all hazardous waste in accordance with local, state, and federal
regulations.[5][8] Do not dispose of it in standard trash or down the drain.[8][11]

Quantitative Data

For Fluphenazine Enanthate, specific occupational exposure limits have not been established
by major regulatory bodies. The following table summarizes the available hazard information.
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Data Point Value Source

H302: Harmful if
swallowedH312: Harmful in
contact with skinH317: May
cause an allergic skin
GHS Hazard Statements ) ] [1]
reactionH332: Harmful if
inhaledH334: May cause
allergy or asthma symptoms or

breathing difficulties if inhaled

Occupational Exposure Limits No information available [718]

Visual Workflow for Handling Fluphenazine
Enanthate

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Fluphenazine-Enanthate
https://www.fishersci.com/store/msds?partNumber=AAJ61179&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-B1904/Fluphenazine-decanoate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1673472?utm_src=pdf-body
https://www.benchchem.com/product/b1673472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Designate & Prepare
Handling Area

Assemble Materials
& PPE

Wash Hands

Don Appropriate PPE

Handle Fluphenazine
[SERIGEC]

Post-Handling| & Decontamination

Decontaminate Surfaces
& Equipment

Y
Remove PPE

Y
Wash Hands

Segregate Contaminated
Waste

Contain in Labeled,
Sealed Containers

Dispose According to
Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Fluphenazine Enanthate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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